molecular formula C7H13ClF3NO2 B2650948 3-(Dimethylamino)-4,4,4-trifluoro-3-methylbutanoic acid;hydrochloride CAS No. 2361736-66-3

3-(Dimethylamino)-4,4,4-trifluoro-3-methylbutanoic acid;hydrochloride

Cat. No. B2650948
CAS RN: 2361736-66-3
M. Wt: 235.63
InChI Key: PNQMASQEKMISMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “3-(Dimethylamino)butanoic acid hydrochloride” is an organic building block . It has an empirical formula of C6H14ClNO2 and a molecular weight of 167.63 . Another similar compound, “3-(Dimethylamino)propionic Acid Hydrochloride”, has a molecular formula of C5H11NO2·HCl and a molecular weight of 153.61 .


Chemical Reactions Analysis

While specific chemical reactions involving “3-(Dimethylamino)-4,4,4-trifluoro-3-methylbutanoic acid;hydrochloride” were not found, similar compounds are often used in Suzuki–Miyaura coupling reactions .


Physical And Chemical Properties Analysis

The compound “3-(Dimethylamino)butanoic acid hydrochloride” is a solid . Another similar compound, “3-(Dimethylamino)propionic Acid Hydrochloride”, is also a solid and is soluble in water .

Scientific Research Applications

Anticancer Potential

EN300-7427557: has shown promise as an anticancer agent. Its structural versatility allows for modifications, making it a valuable building block in pharmaceutical research. Researchers have observed its inhibitory effects on VEGFR-2 (vascular endothelial growth factor receptor 2) in vitro . Further investigations are needed to evaluate its safety and efficacy in clinical trials.

Safety and Hazards

Safety data sheets suggest that these compounds may cause skin and eye irritation .

properties

IUPAC Name

3-(dimethylamino)-4,4,4-trifluoro-3-methylbutanoic acid;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12F3NO2.ClH/c1-6(11(2)3,4-5(12)13)7(8,9)10;/h4H2,1-3H3,(H,12,13);1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PNQMASQEKMISMC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CC(=O)O)(C(F)(F)F)N(C)C.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H13ClF3NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.63 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Dimethylamino)-4,4,4-trifluoro-3-methylbutanoic acid;hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.